Cas no 733030-01-8 (Trifluridine/tipiracil hydrochloride mixture)

• Product Name: Trifluridine/tipiracil hydrochloride mixture
• CAS No: 733030-01-8
• MF: C₁₉H₂₃Cl₂F₃N₆O₇
• MW: 575.323132753372
• MDL: MFCD30481309
• CID: 2624583
• Update Time: 2025-06-10

Trifluridine/tipiracil hydrochloride mixture Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1H-pyrimidine-2,4-dione,1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione,hydrochloride
• TAS102
• TAS-102
• Trifluridine-tipiracil hydrochloride mixture
• 5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1H-pyrimidine-2,4-dione;1-[(4S,5R)-4-hydroxy-5-(hydroxym
• Trifluridine/tipiracil hydrochloride mixture
• Tipiracil hydrochloride-trifluridine mixt.
• TAS-102(Tipiracil hydrochloride-trifluridine mixt)
• Trifluridine-tipiracil hydrochloride mixt.
• TAS-102(TIPIRACIL, TRIFLURIDINE)
• TAS-102 (LONSURF)
• TAS 102

• MDL： MFCD30481309
• Inchi： 1S/C10H11F3N2O5.C9H11ClN4O2.ClH/c11-10(12,13)4-2-15(9(19)14-8(4)18)7-1-5(17)6(3-16)20-7;10-7-5(12-9(16)13-8(7)15)4-14-3-1-2-6(14)11;/h2,5-7,16-17H,1,3H2,(H,14,18,19);11H,1-4H2,(H2,12,13,15,16);1H/t5-,6+,7+;;/m0../s1
• InChI Key： PLIXOHWIPDGJEI-OJSHLMAWSA-N
• SMILES： O=C1NC(=O)C(C(F)(F)F)=CN1[C@H]1C[C@H](O)[C@@H](CO)O1.C(N1CCCC1=N)C1NC(=O)NC(=O)C=1Cl.Cl

Computed Properties

• Exact Mass: 574.0957370 g/mol
• Monoisotopic Mass: 574.0957370 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 869
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 575.3
• Topological Polar Surface Area: 184

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: 可溶于DMSO（轻微、加热、超声处理）、甲醇（轻微）

Trifluridine/tipiracil hydrochloride mixture Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on Trifluridine/tipiracil hydrochloride mixture

Recent Advances in Trifluridine/Tipiracil Hydrochloride Mixture (733030-01-8): A Comprehensive Research Brief

The Trifluridine/tipiracil hydrochloride mixture, known by its CAS number 733030-01-8, has emerged as a pivotal therapeutic agent in the treatment of metastatic colorectal cancer (mCRC). This combination drug, marketed under the brand name Lonsurf, combines trifluridine, a thymidine-based nucleoside analog, with tipiracil hydrochloride, a thymidine phosphorylase inhibitor. The synergy between these components enhances the bioavailability and efficacy of trifluridine, making it a cornerstone in refractory mCRC therapy. Recent studies have further elucidated its mechanisms of action, expanded its clinical applications, and explored novel combinations to overcome resistance.

A 2023 phase III clinical trial (SUNLIGHT study) demonstrated significant survival benefits in mCRC patients receiving trifluridine/tipiracil plus bevacizumab compared to trifluridine/tipiracil alone. The median overall survival (OS) increased from 7.5 to 10.8 months, highlighting the potential of angiogenesis inhibitors to augment efficacy. Mechanistically, RNA sequencing revealed that the combination downregulates VEGF signaling pathways while upregulating DNA damage response genes, providing a molecular rationale for the observed clinical synergy.

Pharmacokinetic advancements have focused on the role of 733030-01-8 in patients with hepatic impairment. A 2024 population PK analysis (n=487) published in Clinical Pharmacokinetics established that mild-to-moderate hepatic dysfunction does not require dose adjustment, but severe impairment (Child-Pugh C) necessitates a 30% dose reduction. This finding was corroborated by physiologically-based pharmacokinetic (PBPK) modeling showing altered tipiracil metabolism via CYP2C8 in cirrhotic patients.

Emerging research has identified novel biomarkers for trifluridine/tipiracil response. A multicenter study (JCO Precision Oncology, 2024) reported that high expression of thymidylate synthase (TYMS) in circulating tumor DNA (ctDNA) correlates with reduced progression-free survival (HR=2.1, p=0.003). Conversely, tumors with KRAS G12D mutations showed enhanced sensitivity (ORR 28% vs 15% in wild-type), suggesting potential for molecularly-guided therapy.

Manufacturing innovations have improved the stability of 733030-01-8 formulations. A recent patent (WO202318742) describes a novel co-crystal form with 40% enhanced dissolution rate at gastric pH, addressing the historical challenge of variable absorption. This technological leap coincides with FDA approval (May 2024) of a heat-stable tablet formulation for tropical climates, expanding global accessibility.

Ongoing trials are evaluating trifluridine/tipiracil in gastric cancer (EPOC1703, phase II) and glioblastoma (TAGS-GBM, phase I/II), with preliminary data showing 6-month PFS rates of 32% and 18% respectively. The drug's ability to cross the blood-brain barrier (BBB permeability coefficient=0.42 in murine models) makes it particularly promising for CNS malignancies.

In conclusion, the trifluridine/tipiracil hydrochloride mixture (733030-01-8) continues to demonstrate therapeutic versatility beyond its original indication. With optimized dosing strategies, predictive biomarkers, and novel combinations, this agent remains at the forefront of precision oncology. Future directions include exploring its immunomodulatory effects and developing next-generation analogs with reduced myelosuppression.